N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide, also known as DTTA, is a novel compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds structurally related to N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide focuses on their synthesis and structural analysis. For instance, Sharma et al. (2018) discussed the synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, emphasizing its potential as an anticancer drug targeting the VEGFr receptor (Sharma et al., 2018). Similarly, Al-Ostoot et al. (2020) synthesized and conducted a molecular docking analysis of an anti-inflammatory drug, showcasing geometrical optimization and interaction energy studies of an indole acetamide derivative (Al-Ostoot et al., 2020).
Anticancer, Anti-Inflammatory, and Analgesic Activities
Compounds related to N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide have been explored for their potential in treating various health conditions. Rani et al. (2014) investigated the anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(Substituted phenoxy) Acetamide Derivatives, identifying compounds with promising therapeutic potential (Rani et al., 2014).
Antioxidant Properties
Gopi and Dhanaraju (2020) explored the synthesis and antioxidant properties of 2-(3-(hydroxyimino)methyl)-1H-indol-1-yl)acetamide derivatives, highlighting the significant antioxidant activity of these compounds (Gopi & Dhanaraju, 2020).
Bioactive Properties and Microbial Interaction
Girel et al. (2022) studied bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides and their oligomers, revealing an alternative pathway to phytotoxic metabolites derived from 2-amidophenol (Girel et al., 2022).
Applications in Dye Synthesis
The compound's derivatives have been used in the synthesis of dyes. For instance, Da-wei (2011) discussed the synthesis of 4-Choloro-2-hydroxyacetophenone from a similar compound, highlighting its use in dye production (Da-wei, 2011).
properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4S/c1-14(20)19(16-11-12-24(21,22)13-16)15-7-9-18(10-8-15)23-17-5-3-2-4-6-17/h2-12,16H,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQGDWRXGZSREJA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1CS(=O)(=O)C=C1)C2=CC=C(C=C2)OC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-phenoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.